3,6-dihydroxy-6-methylcholanoic acid
3,6-dihydroxy-6-methylcholanoic acid
Brand Name:
Vulcanchem
CAS No.:
123202-27-7
VCID:
VC0219491
InChI:
InChI=1S/C25H42O4/c1-15(5-8-22(27)28)18-6-7-19-17-14-25(4,29)21-13-16(26)9-11-24(21,3)20(17)10-12-23(18,19)2/h15-21,26,29H,5-14H2,1-4H3,(H,27,28)/t15-,16-,17+,18-,19+,20+,21-,23-,24-,25+/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(C)O)C
Molecular Formula:
C8H10N2O2S
Molecular Weight:
406.6 g/mol
3,6-dihydroxy-6-methylcholanoic acid
CAS No.: 123202-27-7
Main Products
VCID: VC0219491
Molecular Formula: C8H10N2O2S
Molecular Weight: 406.6 g/mol
| CAS No. | 123202-27-7 |
|---|---|
| Product Name | 3,6-dihydroxy-6-methylcholanoic acid |
| Molecular Formula | C8H10N2O2S |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-6,10,13-trimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C25H42O4/c1-15(5-8-22(27)28)18-6-7-19-17-14-25(4,29)21-13-16(26)9-11-24(21,3)20(17)10-12-23(18,19)2/h15-21,26,29H,5-14H2,1-4H3,(H,27,28)/t15-,16-,17+,18-,19+,20+,21-,23-,24-,25+/m1/s1 |
| Standard InChIKey | WAUIOEWDALWOPQ-NKJSALJZSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@]([C@H]4[C@@]3(CC[C@H](C4)O)C)(C)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(C)O)C |
| Synonyms | 3,6-dihydroxy-6-methylcholanoic acid 6-Me-HDCA 6-methylhyodeoxycholic acid 6-MHDC |
| PubChem Compound | 195384 |
| Last Modified | Nov 11 2021 |
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